Cas no 2679816-87-4 ((4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid)
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2679816-87-4
- EN300-27145215
- (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid
-
- Inchi: 1S/C10H19NO4/c1-9(2,3)15-8(14)10(4,11)6-5-7(12)13/h5-6,11H2,1-4H3,(H,12,13)/t10-/m0/s1
- InChI Key: QXIXEELUDUHGMZ-JTQLQIEISA-N
- SMILES: O(C([C@](C)(CCC(=O)O)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13140809g/mol
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 89.6Ų
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27145215-1g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 1g |
$1272.0 | 2023-09-11 | ||
| Enamine | EN300-27145215-5g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 5g |
$3687.0 | 2023-09-11 | ||
| Enamine | EN300-27145215-10g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 10g |
$5467.0 | 2023-09-11 | ||
| Enamine | EN300-27145215-0.05g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 95.0% | 0.05g |
$1068.0 | 2025-03-20 | |
| Enamine | EN300-27145215-0.1g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 95.0% | 0.1g |
$1119.0 | 2025-03-20 | |
| Enamine | EN300-27145215-0.25g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 95.0% | 0.25g |
$1170.0 | 2025-03-20 | |
| Enamine | EN300-27145215-0.5g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 95.0% | 0.5g |
$1221.0 | 2025-03-20 | |
| Enamine | EN300-27145215-1.0g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 95.0% | 1.0g |
$1272.0 | 2025-03-20 | |
| Enamine | EN300-27145215-2.5g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 95.0% | 2.5g |
$2492.0 | 2025-03-20 | |
| Enamine | EN300-27145215-5.0g |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid |
2679816-87-4 | 95.0% | 5.0g |
$3687.0 | 2025-03-20 |
(4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid
Comprehensive Overview of (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid (CAS No. 2679816-87-4)
The compound (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid (CAS No. 2679816-87-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxy group and a methyl substituent, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in peptide modification and drug development, particularly in the context of targeted therapies and enzyme inhibition.
One of the key features of (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid is its stereochemistry, denoted by the (4S) configuration. This specificity is crucial for its application in asymmetric synthesis, where enantiomeric purity can significantly impact the efficacy of pharmaceutical products. The compound’s carboxylic acid and amino functional groups further enhance its versatility, allowing for diverse chemical transformations. Recent studies have explored its use in prodrug design, a hot topic in drug delivery systems aimed at improving bioavailability and reducing side effects.
In the realm of green chemistry, (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid has garnered attention for its potential in sustainable synthesis routes. With growing consumer and regulatory focus on environmentally friendly processes, researchers are investigating how this compound can be produced using catalytic methods or biocatalysis. These approaches align with global trends toward reducing waste and energy consumption in chemical manufacturing, making the compound a subject of interest in industrial biotechnology.
The compound’s CAS No. 2679816-87-4 is frequently searched in academic and patent databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic pathways, physicochemical properties, and applications in medicinal chemistry. For instance, its role in the development of protease inhibitors or peptide-based therapeutics is a recurring theme in scientific literature. Additionally, its stability under various conditions and compatibility with solid-phase peptide synthesis (SPPS) are often discussed in technical forums.
From a commercial perspective, (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid is available through specialized chemical suppliers, often labeled as a high-purity reference standard. Its pricing and availability are influenced by factors such as scale of production and regulatory compliance, which are critical considerations for procurement teams. The compound’s niche applications also make it a candidate for custom synthesis services, catering to the specific needs of research institutions and pharmaceutical companies.
In summary, (4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid (CAS No. 2679816-87-4) represents a fascinating intersection of chemistry and biology. Its structural attributes and functional groups position it as a valuable tool in drug discovery and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemical processes.
2679816-87-4 ((4S)-4-amino-5-(tert-butoxy)-4-methyl-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)